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Compound of Interest

Compound Name: Oxodipine

Cat. No.: B10858574 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Oxodipine is a dihydropyridine calcium channel blocker utilized in cardiovascular research for

its therapeutic potential in treating hypertension.[1][2] Accurate and reproducible experimental

results rely on the correct preparation and storage of oxodipine stock solutions. These

application notes provide detailed protocols for the preparation, storage, and handling of

oxodipine to ensure its stability and efficacy in research applications. Oxodipine, with the

chemical formula C₁₉H₂₁NO₆ and a molecular weight of approximately 359.38 g/mol , is a solid

powder at room temperature.[3][4]

Data Presentation
Physicochemical Properties of Oxodipine

Property Value References

Molecular Formula C₁₉H₂₁NO₆ [5]

Molecular Weight 359.38 g/mol

Appearance Solid Powder

Melting Point 166.8°C
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Solubility of Oxodipine
Solvent Solubility Concentration Notes References

Dimethyl

Sulfoxide

(DMSO)

55 mg/mL 153.05 mM

Sonication may

be required for

complete

dissolution.

Water < 1 mg/mL -
Limited aqueous

solubility.

Recommended Storage Conditions for Oxodipine
Form Temperature Duration Conditions References

Solid Powder -20°C Up to 3 years Dry and dark.

Solid Powder 0-4°C
Short-term (days

to weeks)
Dry and dark.

Stock Solution

(in DMSO)
-80°C Up to 1 year -

Stock Solution

(in DMSO)
-20°C

Long-term

(months)
-

Stock Solution

(in DMSO)
0-4°C

Short-term (days

to weeks)
-

Experimental Protocols
Protocol for Preparation of a 10 mM Oxodipine Stock
Solution in DMSO
Materials:

Oxodipine solid powder (CAS: 90729-41-2)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Analytical balance

Spatula

1.5 mL or 2 mL microcentrifuge tubes (amber or covered in foil)

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (optional)

Procedure:

Pre-weighing Preparation: Allow the vial of oxodipine powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing Oxodipine: Tare a clean, dry microcentrifuge tube on the analytical balance.

Carefully weigh approximately 3.6 mg of oxodipine powder directly into the tube. Record the

exact weight.

Solvent Addition: Add the appropriate volume of DMSO to the tube to achieve a final

concentration of 10 mM. To calculate the required volume, use the following formula:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

For 3.6 mg of oxodipine (MW: 359.38 g/mol ) to make a 10 mM (0.01 M) solution:

Volume (L) = (0.0036 g / 359.38 g/mol ) / 0.01 mol/L ≈ 0.001 L = 1 mL

Dissolution: Cap the tube tightly and vortex the solution for 1-2 minutes to facilitate

dissolution.

Sonication (if necessary): If the oxodipine does not completely dissolve, sonicate the tube in

a water bath for 5-10 minutes.

Visual Inspection: Visually inspect the solution to ensure that all the solid has dissolved and

the solution is clear.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10858574?utm_src=pdf-body
https://www.benchchem.com/product/b10858574?utm_src=pdf-body
https://www.benchchem.com/product/b10858574?utm_src=pdf-body
https://www.benchchem.com/product/b10858574?utm_src=pdf-body
https://www.benchchem.com/product/b10858574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aliquoting and Storage: Aliquot the stock solution into smaller volumes in amber or foil-

wrapped microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-80°C for long-term storage (up to one year).

Safety Precautions:

Handle oxodipine in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for complete safety information.

Mandatory Visualization
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Oxodipine Stock Solution: Preparation and Storage Workflow

Preparation

Storage

Start: Equilibrate Oxodipine Powder

Weigh Oxodipine Powder
(e.g., ~3.6 mg)

Add Anhydrous DMSO
(e.g., 1 mL for 10 mM)

Vortex to Dissolve

Visually Inspect for Complete Dissolution

Sonicate if Necessary

Incomplete

Aliquot into Light-Protected Tubes

Complete

Short-term Storage
(0-4°C, days-weeks)

Long-term Storage
(-20°C to -80°C, months-year)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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